Cas no 18604-54-1 (eugenyl 6-O-beta-D-xylopyranosyl-beta-D-glucopyranoside)

• Product Name: eugenyl 6-O-beta-D-xylopyranosyl-beta-D-glucopyranoside
• CAS No: 18604-54-1
• MF: C₂₁H₃₀O₁₁
• MW: 458.456307888031
• CID: 2042219
• PubChem ID: 5317538
• Update Time: 2025-04-21

eugenyl 6-O-beta-D-xylopyranosyl-beta-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

• eugenyl 6-O-beta-D-xylopyranosyl-beta-D-glucopyranoside
• eugenyl beta-primeveroside
• sasanquin
• eugenyl β-primeveroside
• eugenyl-GX
• 18604-54-1
• eugenol beta-primeveroside
• eugenyl 6-O-beta-D-xylopyranosyl-1-beta-D-glucopyranoside
• eugenol O-beta-D-xylopyranosyl-(1->6)-O-beta-D-glucopyranoside

• Inchi： 1S/C21H30O11/c1-3-4-10-5-6-12(13(7-10)28-2)31-21-19(27)17(25)16(24)14(32-21)9-30-20-18(26)15(23)11(22)8-29-20/h3,5-7,11,14-27H,1,4,8-9H2,2H3/t11-,14-,15+,16-,17+,18-,19-,20+,21-/m1/s1
• InChI Key： FSCNUJMKSQHQSY-OSLYEKKFSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO[C@H]1[C@@H]([C@H]([C@@H](CO1)O)O)O)O)O)O)OC1C=CC(CC=C)=CC=1OC

Computed Properties

• Exact Mass: 458.17881177g/mol
• Monoisotopic Mass: 458.17881177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 592
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 168Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Phenolic glycosides